Cas no 66365-13-7 (2-nitro-4-azidophenylsulfenyl chloride)

• Product Name: 2-nitro-4-azidophenylsulfenyl chloride
• CAS No: 66365-13-7
• MF: C₆H₃ClN₄O₂S
• MW: 230.6316177845
• CID: 963834
• PubChem ID: 125617
• Update Time: 2025-04-19

2-nitro-4-azidophenylsulfenyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-azidophenylsulfenyl chloride
• (4-azido-2-nitrophenyl) thiohypochlorite
• Benzenesulfenyl chloride, 4-azido-2-nitro-
• 66365-13-7
• DTXSID70216590
• Napscl

• Inchi： 1S/C6H3ClN4O2S/c7-14-6-2-1-4(9-10-8)3-5(6)11(12)13/h1-3H
• InChI Key： BBYBSUDFBPGJNB-UHFFFAOYSA-N
• SMILES： ClSC1C=CC(=CC=1[N+](=O)[O-])N=[N+]=[N-]

Computed Properties

• Exact Mass: 229.96669
• Monoisotopic Mass: 229.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 91.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes